Cas no 220769-83-5 (2-Pyrimidinecarbonyl chloride)

• Product Name: 2-Pyrimidinecarbonyl chloride
• CAS No: 220769-83-5
• MF: C₅H₃ClN₂O
• MW: 142.543119668961
• MDL: MFCD18816666
• CID: 244021
• PubChem ID: 18403666
• Update Time: 2025-04-19

2-Pyrimidinecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarbonylchloride
• 2-Pyrimidinecarbonyl chloride (9CI)
• pyrimidine-2-carbonyl chloride
• DTXSID50593432
• SCHEMBL2370675
• FOVRZAGACROHCK-UHFFFAOYSA-N
• MFCD18816666
• 220769-83-5
• pyrimidine-2-carboxylic acid chloride
• 2-PYRIMIDINECARBONYL CHLORIDE
• G66044
• DB-330536
• 2-Pyrimidinecarbonyl chloride

• MDL： MFCD18816666
• Inchi： 1S/C5H3ClN2O/c6-4(9)5-7-2-1-3-8-5/h1-3H
• InChI Key： FOVRZAGACROHCK-UHFFFAOYSA-N
• SMILES： ClC(C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 141.99349
• Monoisotopic Mass: 141.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 289.4±23.0 °C at 760 mmHg
• Flash Point: 128.9±22.6 °C
• PSA: 42.85
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Pyrimidinecarbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)